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Compound of Interest

Compound Name: Calpain-2-IN-1

Cat. No.: B15144568

This document provides crucial safety and logistical guidance for researchers, scientists, and
drug development professionals working with Calpain-2-IN-1. Given that comprehensive
hazard information for this specific compound is not readily available, a cautious approach is
mandated. The following procedures are based on standard best practices for handling
chemical compounds in a laboratory setting.

Chemical and Physical Properties

A summary of the known information for Calpain-2-IN-1 is presented below. The lack of
detailed physical and toxicological data necessitates treating the compound as potentially

hazardous.

Property Data Source
Product Name Calpain-2-IN-1 MedchemExpress
CAS Number 144231-85-6 MedchemExpress[1]

] Isoform-specific calpain-2
Function o MedchemExpress[1]

inhibitor
) General knowledge of similar
Appearance Solid powder (presumed)
compounds
) -80°C for 6 months; -20°C for 1

Storage (Stock Solution) MedchemExpress[1]

month
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Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling Calpain-2-IN-1. However, as a
minimum requirement, the following PPE should be worn at all times in the laboratory when
handling the compound.[2][3]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.[2][4] For tasks with a

higher risk of splashes, consider double-gloving.

o Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

[2]14]

» Body Protection: A fully buttoned laboratory coat must be worn to protect skin and clothing.

[2][4]
» Foot Protection: Closed-toe shoes are required in all laboratory areas.[2][4]

o Respiratory Protection: If there is a risk of generating aerosols or dusts, a properly fitted N95
respirator or a higher level of respiratory protection should be used within a certified
chemical fume hood.[2]
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Figure 1. Workflow for donning and doffing Personal Protective Equipment (PPE).
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Operational Plan for Safe Handling

1. Preparation and Engineering Controls:

e Always handle Calpain-2-IN-1 in a well-ventilated area, preferably within a certified chemical
fume hood.

o Ensure that an eyewash station and safety shower are readily accessible.

o Prepare all necessary equipment and reagents before handling the compound to minimize
movement and potential for spills.

2. Handling the Solid Compound:

e When weighing the solid form, do so within a fume hood to avoid inhalation of any dust.
o Use appropriate tools (e.g., spatulas) for transferring the powder.
e Avoid creating dust.

3. Solution Preparation:

e When dissolving the compound, add the solvent slowly to the solid to prevent splashing.
¢ Calpain-2-IN-1 is often supplied in a solvent like DMSO.[1] Handle these solutions with the
same level of caution as the solid, as the solvent may facilitate skin absorption.

4. In Case of Exposure:

» Skin Contact: Immediately wash the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.

« Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Disposal Plan

All waste containing Calpain-2-IN-1 must be treated as hazardous chemical waste.

1. Waste Segregation:

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b15144568?utm_src=pdf-body
https://www.benchchem.com/product/b15144568?utm_src=pdf-body
https://www.medchemexpress.com/calpain-2-in-1.html
https://www.benchchem.com/product/b15144568?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Solid Waste: Contaminated items such as gloves, weigh boats, and paper towels should be
collected in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a
separate, sealed, and clearly labeled hazardous waste container. Do not mix with
incompatible waste streams.

. Container Labeling:

All waste containers must be labeled with "Hazardous Waste" and the full chemical name
"Calpain-2-IN-1".
Include the approximate concentration and volume of the waste.

. Storage and Disposal:

Store waste containers in a designated satellite accumulation area.

Follow your institution's specific procedures for the collection and disposal of chemical
waste. Contact your institution's Environmental Health and Safety (EHS) department for
guidance.
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Figure 2. Waste disposal workflow for Calpain-2-IN-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Calpain-2-IN-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15144568#personal-protective-equipment-for-
handling-calpain-2-in-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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